Cas no 672925-57-4 (N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide)

• Product Name: N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide
• CAS No: 672925-57-4
• MDL: MFCD02102686
• CID: 4656573
• Update Time: 2025-10-28

N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide

• MDL： MFCD02102686

Additional information on N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide

Recent Advances in the Study of N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide (CAS: 672925-57-4) in Chemical Biology and Drug Discovery

The compound N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide (CAS: 672925-57-4) has recently emerged as a promising scaffold in chemical biology and drug discovery. This heterocyclic molecule, characterized by its fused furopyridine core and benzamide side chain, has attracted significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, with particular focus on its selectivity profile and binding mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, including FGFR and VEGFR families. The researchers employed X-ray crystallography to elucidate the binding mode, revealing that the cyanofuropyridine moiety forms critical hydrogen bonds with the kinase hinge region, while the benzamide group occupies a hydrophobic pocket. This structural insight has guided subsequent structure-activity relationship (SAR) studies aimed at optimizing both potency and pharmacokinetic properties.

In parallel research, scientists have investigated the compound's potential in neurodegenerative diseases. A recent Nature Chemical Biology publication reported that derivatives of 672925-57-4 show remarkable activity in modulating protein-protein interactions involved in tau aggregation, suggesting possible applications in Alzheimer's disease therapeutics. The study combined computational docking with biochemical assays to identify key structural features responsible for this biological activity.

The synthetic accessibility of this scaffold has also been a focus of recent investigations. A 2024 Organic Letters paper described an improved synthetic route to N-{3-cyanofuro[3,2-b]pyridin-2-yl}benzamide that reduces the number of steps from seven to four while maintaining high yield (78% overall). This advancement significantly enhances the compound's potential for large-scale production and further medicinal chemistry exploration.

From a drug development perspective, recent pharmacokinetic studies have revealed both challenges and opportunities associated with this scaffold. While the compound demonstrates favorable membrane permeability in Caco-2 assays, its metabolic stability requires optimization, particularly regarding CYP3A4-mediated oxidation. Several research groups are currently addressing this limitation through strategic structural modifications while preserving the core pharmacophore.

The growing body of research on 672925-57-4 underscores its versatility as a privileged structure in medicinal chemistry. Current investigations are expanding into new therapeutic areas, including anti-infective applications, where preliminary data suggest activity against resistant bacterial strains. As the understanding of this compound's biological profile continues to evolve, it is increasingly recognized as a valuable tool compound and potential lead for multiple therapeutic indications.